Cas no 959243-39-1 (3-ethyl-1,7-dimethyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione)

• Product Name: 3-ethyl-1,7-dimethyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione
• CAS No: 959243-39-1
• MF: C₁₁H₁₂N₄O₃
• MW: 248.237981796265
• CID: 5506581
• Update Time: 2025-07-15

3-ethyl-1,7-dimethyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-4,7-dimethylpurino[8,7-b][1,3]oxazole-1,3-dione
• 3-ethyl-1,7-dimethyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione

• Inchi： 1S/C11H12N4O3/c1-4-14-9(16)7-8(13(3)11(14)17)12-10-15(7)5-6(2)18-10/h5H,4H2,1-3H3
• InChI Key： KIWLLYZJAFLHJK-UHFFFAOYSA-N
• SMILES： O1C(C([H])([H])[H])=C([H])N2C1=NC1=C2C(N(C([H])([H])C([H])([H])[H])C(N1C([H])([H])[H])=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 3-ethyl-1,7-dimethyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione

Introduction to 3-ethyl-1,7-dimethyl-1H,2H,3H,4H-1,3oxazolo[3,2-g]purine-2,4-dione (CAS No. 959243-39-1)

3-ethyl-1,7-dimethyl-1H,2H,3H,4H-1,3oxazolo[3,2-g]purine-2,4-dione (CAS No. 959243-39-1) is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. Its unique framework, featuring an oxazolopurine core, positions it as a promising scaffold for the development of novel bioactive molecules. This compound belongs to a class of nitrogen-containing heterocycles that have been extensively studied for their potential pharmacological properties.

The name of this compound provides insight into its chemical structure. The presence of ethyl and methyl substituents at specific positions enhances its molecular complexity and may influence its biological activity. The oxazolopurine moiety is particularly noteworthy, as it combines the functionalities of an oxazole ring with a purine base. This structural motif has been explored in various drug discovery programs due to its ability to interact with biological targets in multiple ways.

In recent years, there has been a growing interest in oxazolopurines as pharmacophores due to their versatility and potential therapeutic applications. Studies have demonstrated that these compounds can exhibit a wide range of biological activities, including antiviral, anticancer, and anti-inflammatory effects. The structure of 3-ethyl-1,7-dimethyl-1H,2H,3H,4H-1,3oxazolo[3,2-g]purine-2,4-dione suggests that it may possess similar properties.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The heterocyclic core provides multiple sites for functionalization, allowing chemists to tailor its properties for specific biological targets. Recent advancements in synthetic chemistry have enabled the efficient preparation of complex oxazolopurines like this one, making it more feasible to explore their pharmacological potential.

The biological activity of 3-ethyl-1,7-dimethyl-1H,2H,3H,4H-1,3oxazolo[3,2-g]purine-2,4-dione has been the subject of several preliminary studies. Research indicates that it may interact with enzymes and receptors involved in various disease pathways. For instance, preliminary data suggest that this compound could modulate the activity of kinases and other enzymes implicated in cancer progression. Additionally, its ability to interact with DNA-binding proteins may make it relevant in the development of antiviral agents.

The pharmacokinetic profile of this compound is also an important consideration in drug development. Studies have begun to investigate how it is metabolized and excreted by the body. Understanding these processes is crucial for optimizing its therapeutic efficacy and minimizing potential side effects. Preliminary findings suggest that 3-ethyl-1,7-dimethyl-1H,2H,3H,4H-1,3oxazolo[3,2-g]purine-2,4-dione exhibits moderate solubility and stability under physiological conditions.

In addition to its potential therapeutic applications, 3-ethyl-1 H ,7 dimethyl 1 H , 2 H , 3 H , 4 H - 1 , 3 ox azo lo [ 3 , 2 g ] pur ine - 2 , dione CAS NO .959243 -39 - 1 has attracted interest from researchers exploring new synthetic pathways . The development of efficient synthetic routes allows for scalable production and further modification of the molecule. Recent innovations in organic synthesis have enabled chemists to access complex heterocycles like this one with high yields and purity.

The drug discovery pipeline currently includes several derivatives of oxazolopurines that are being evaluated for their biological activity. These studies often involve high-throughput screening (HTS) to identify compounds with promising properties. The results from these screenings have highlighted the potential of oxazolopurines as a class of bioactive molecules.

One notable area of research is the use of computational methods to predict the biological activity of novel compounds like CAS No .959243 -39 -1 . Molecular modeling and virtual screening techniques allow researchers to assess how these molecules might interact with biological targets before conducting expensive wet-lab experiments. These computational approaches have significantly accelerated the drug discovery process by identifying promising candidates early in the development pipeline.

The synthetic accessibility of this compound has also been a focus of recent research efforts. Chemists have developed new methodologies for constructing complex oxazolopurines efficiently and selectively. These advances have made it possible to produce derivatives with tailored properties for specific applications.

In conclusion, CAS No .959243 -39 -1 represents a structurally interesting and potentially bioactive molecule that warrants further investigation . Its unique framework , featuring an oxazolopurine core , positions it as a promising scaffold for drug development . Recent studies have begun to uncover its potential as a lead molecule for treating various diseases . As synthetic methods continue to improve , access to more complex derivatives will become easier , further expanding the therapeutic possibilities associated with this class of compounds .